Cas no 1507059-61-1 (N-methyl-N-(3-methyl-1,2-oxazol-5-yl)methylhydroxylamine)

N-methyl-N-(3-methyl-1,2-oxazol-5-yl)methylhydroxylamine is a specialized hydroxylamine derivative featuring a methyl-substituted oxazole moiety. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the preparation of heterocyclic compounds and functionalized amines. The presence of both the N-methyl and oxazole groups enhances its reactivity, enabling selective transformations in nucleophilic and electrophilic reactions. Its structural features make it suitable for applications in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules. The compound exhibits stability under standard handling conditions, facilitating its use in multi-step synthetic routes. Proper storage under inert conditions is recommended to maintain its integrity.
N-methyl-N-(3-methyl-1,2-oxazol-5-yl)methylhydroxylamine structure
1507059-61-1 structure
Product Name:N-methyl-N-(3-methyl-1,2-oxazol-5-yl)methylhydroxylamine
CAS No:1507059-61-1
MF:C6H10N2O2
MW:142.155801296234
CID:5964791
PubChem ID:82594362
Update Time:2025-05-28

N-methyl-N-(3-methyl-1,2-oxazol-5-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • N-methyl-N-(3-methyl-1,2-oxazol-5-yl)methylhydroxylamine
    • 1507059-61-1
    • EN300-1789465
    • N-methyl-N-[(3-methyl-1,2-oxazol-5-yl)methyl]hydroxylamine
    • Inchi: 1S/C6H10N2O2/c1-5-3-6(10-7-5)4-8(2)9/h3,9H,4H2,1-2H3
    • InChI Key: VBAURBYMEAJGJV-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C)=N1)CN(C)O

Computed Properties

  • Exact Mass: 142.074227566g/mol
  • Monoisotopic Mass: 142.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 49.5Ų

N-methyl-N-(3-methyl-1,2-oxazol-5-yl)methylhydroxylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1789465-0.05g
N-methyl-N-[(3-methyl-1,2-oxazol-5-yl)methyl]hydroxylamine
1507059-61-1
0.05g
$744.0 2023-09-19
Enamine
EN300-1789465-0.1g
N-methyl-N-[(3-methyl-1,2-oxazol-5-yl)methyl]hydroxylamine
1507059-61-1
0.1g
$779.0 2023-09-19
Enamine
EN300-1789465-0.25g
N-methyl-N-[(3-methyl-1,2-oxazol-5-yl)methyl]hydroxylamine
1507059-61-1
0.25g
$814.0 2023-09-19
Enamine
EN300-1789465-0.5g
N-methyl-N-[(3-methyl-1,2-oxazol-5-yl)methyl]hydroxylamine
1507059-61-1
0.5g
$849.0 2023-09-19
Enamine
EN300-1789465-1.0g
N-methyl-N-[(3-methyl-1,2-oxazol-5-yl)methyl]hydroxylamine
1507059-61-1
1g
$884.0 2023-06-03
Enamine
EN300-1789465-2.5g
N-methyl-N-[(3-methyl-1,2-oxazol-5-yl)methyl]hydroxylamine
1507059-61-1
2.5g
$1735.0 2023-09-19
Enamine
EN300-1789465-5.0g
N-methyl-N-[(3-methyl-1,2-oxazol-5-yl)methyl]hydroxylamine
1507059-61-1
5g
$2566.0 2023-06-03
Enamine
EN300-1789465-10.0g
N-methyl-N-[(3-methyl-1,2-oxazol-5-yl)methyl]hydroxylamine
1507059-61-1
10g
$3807.0 2023-06-03
Enamine
EN300-1789465-1g
N-methyl-N-[(3-methyl-1,2-oxazol-5-yl)methyl]hydroxylamine
1507059-61-1
1g
$884.0 2023-09-19
Enamine
EN300-1789465-5g
N-methyl-N-[(3-methyl-1,2-oxazol-5-yl)methyl]hydroxylamine
1507059-61-1
5g
$2566.0 2023-09-19

Additional information on N-methyl-N-(3-methyl-1,2-oxazol-5-yl)methylhydroxylamine

Comprehensive Overview of N-methyl-N-(3-methyl-1,2-oxazol-5-yl)methylhydroxylamine (CAS 1507059-61-1)

N-methyl-N-(3-methyl-1,2-oxazol-5-yl)methylhydroxylamine (CAS 1507059-61-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a 1,2-oxazole ring, a heterocyclic moiety known for its versatility in drug design. Researchers are particularly interested in its potential as a bioactive scaffold, given the increasing demand for novel molecules in targeted therapy and precision agriculture.

The methylhydroxylamine functional group in this compound is a critical feature, enabling it to participate in nucleophilic reactions and serve as a building block for more complex structures. Recent studies highlight its role in developing enzyme inhibitors, a hot topic in cancer research and antimicrobial drug discovery. With the rise of AI-driven molecular design, compounds like CAS 1507059-61-1 are being explored for their structure-activity relationships (SAR) using computational models.

In the context of green chemistry, this compound aligns with the growing trend of sustainable synthesis. Its moderate reactivity and stability make it a candidate for catalyzed reactions, reducing the need for hazardous reagents. This is particularly relevant as industries shift toward eco-friendly manufacturing processes, a frequently searched topic among chemists and environmental scientists.

Another area of interest is its potential application in crop protection. The 3-methyl-1,2-oxazole moiety is structurally similar to certain natural plant defense compounds, sparking investigations into its use as a biopesticide. Given the global focus on food security and reduced chemical residues, this aspect resonates strongly with current agricultural trends.

From a commercial perspective, CAS 1507059-61-1 is often discussed in forums related to custom synthesis and high-value intermediates. Suppliers and researchers frequently search for purity standards, scalability, and regulatory compliance data, underscoring the need for transparent technical documentation. The compound’s patent landscape is also a point of discussion, as intellectual property rights play a pivotal role in its marketability.

In summary, N-methyl-N-(3-methyl-1,2-oxazol-5-yl)methylhydroxylamine represents a multifaceted tool for modern chemistry. Its relevance spans drug development, sustainable practices, and agricultural innovation, making it a compound worth monitoring in both academic and industrial settings. As research progresses, its applications are likely to expand, further solidifying its position in the fine chemicals sector.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd